N-{[(2-ethoxy-4-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-ethoxy-4-nitrophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C16H15N3O4S/c1-2-23-14-10-12(19(21)22)8-9-13(14)17-16(24)18-15(20)11-6-4-3-5-7-11/h3-10H,2H2,1H3,(H2,17,18,20,24)
• InChI Key: ODNHFHRPUIROLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)NC(=O)C2=CC=CC=C2
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

N-{[(2-ethoxy-4-nitrophenyl)amino]carbonothioyl}benzamide, also known as ENB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ENB belongs to the class of carbonic anhydrase inhibitors, which are known to play a crucial role in regulating various physiological processes in the human body.

Mechanism of Action

N-{[(2-ethoxy-4-nitrophenyl)amino]carbonothioyl}benzamide acts as a carbonic anhydrase inhibitor, which means it blocks the action of carbonic anhydrase enzymes in the body. Carbonic anhydrase enzymes play a crucial role in regulating the acid-base balance in the body, and their inhibition can lead to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth, reduction in intraocular pressure, and neuroprotective effects in epilepsy. This compound has also been shown to reduce the production of cerebrospinal fluid, which can be beneficial in the treatment of hydrocephalus.

Advantages and Limitations for Lab Experiments

N-{[(2-ethoxy-4-nitrophenyl)amino]carbonothioyl}benzamide has several advantages for lab experiments, including its low toxicity and high solubility in water. However, this compound has limited stability in solution, which can make it difficult to use in long-term experiments. Additionally, this compound can be expensive to produce, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on N-{[(2-ethoxy-4-nitrophenyl)amino]carbonothioyl}benzamide, including its potential use in the treatment of various types of cancer, its neuroprotective effects in neurodegenerative diseases, and its potential use as a diagnostic tool for carbonic anhydrase-related diseases. Additionally, further research is needed to optimize the synthesis and stability of this compound for use in large-scale experiments.

Scientific Research Applications

N-{[(2-ethoxy-4-nitrophenyl)amino]carbonothioyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases such as glaucoma, epilepsy, and cancer. This compound has been shown to inhibit carbonic anhydrase IX, which is overexpressed in many types of cancer cells, leading to reduced tumor growth and increased sensitivity to chemotherapy. This compound has also been studied for its neuroprotective effects in epilepsy and its ability to lower intraocular pressure in glaucoma.